(+)-Xestospongin B
(+)-Xestospongin B
Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca2+ from intracellular stores. Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor.
Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor.
Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor.
Brand Name:
Vulcanchem
CAS No.:
123000-02-2
VCID:
VC0052659
InChI:
InChI=1S/C29H52N2O3/c1-23-22-31-19-10-13-24-12-6-2-3-7-14-25-16-21-30-20-11-18-29(32,28(30)33-25)17-9-5-4-8-15-26(23)34-27(24)31/h23-28,32H,2-22H2,1H3/t23-,24-,25+,26+,27-,28-,29?/m1/s1
SMILES:
CC1CN2CCCC3C2OC1CCCCCCC4(CCCN5C4OC(CCCCCC3)CC5)O
Molecular Formula:
C29H52N2O3
Molecular Weight:
476.746
(+)-Xestospongin B
CAS No.: 123000-02-2
Main Products
VCID: VC0052659
Molecular Formula: C29H52N2O3
Molecular Weight: 476.746
* For research use only. Not for human or veterinary use.
| Description | Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca2+ from intracellular stores. Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor. Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor. |
|---|---|
| CAS No. | 123000-02-2 |
| Product Name | (+)-Xestospongin B |
| Molecular Formula | C29H52N2O3 |
| Molecular Weight | 476.746 |
| IUPAC Name | (8S,10R,15R,22S,29R,32R)-32-methyl-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontan-1-ol |
| Standard InChI | InChI=1S/C29H52N2O3/c1-23-22-31-19-10-13-24-12-6-2-3-7-14-25-16-21-30-20-11-18-29(32,28(30)33-25)17-9-5-4-8-15-26(23)34-27(24)31/h23-28,32H,2-22H2,1H3/t23-,24-,25+,26+,27-,28-,29?/m1/s1 |
| Standard InChIKey | VJEURJNEIZLTJG-BZFKMGMNSA-N |
| SMILES | CC1CN2CCCC3C2OC1CCCCCCC4(CCCN5C4OC(CCCCCC3)CC5)O |
| Appearance | Assay:≥90%A clear film |
| Synonyms | [1R-(1R*,4aR*,11S*,12aR*,13R*,16aR*,23S*,24aR*)]-eicosahydro-5H,17H-1,23:11,13-diethano-2H,14H-[1,11]dioxacycloeicosino[2,3-b:12,13-b’]dipyridine |
| PubChem Compound | 71771506 |
| Last Modified | Aug 15 2023 |
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